Cas no 379232-06-1 (Delphinidin 3-(diferuloyl)sophoroside-5-glucoside)

• Product name: Delphinidin 3-(diferuloyl)sophoroside-5-glucoside
• CAS No: 379232-06-1
• MF: C₅₃H₅₇O₂₈
• MW: 1142.0028989315
• CID: 6765972

Delphinidin 3-(diferuloyl)sophoroside-5-glucoside Chemical and Physical Properties

Names and Identifiers

• Delphinidin 3-(diferuloyl)sophoroside-5-glucoside

• Inchi： 1S/C53H56O28/c1-71-32-11-21(3-7-26(32)56)5-9-38(60)73-19-36-42(64)45(67)48(70)52(79-36)81-50-46(68)43(65)37(20-74-39(61)10-6-22-4-8-27(57)33(12-22)72-2)80-53(50)77-34-17-25-30(75-49(34)23-13-28(58)40(62)29(59)14-23)15-24(55)16-31(25)76-51-47(69)44(66)41(63)35(18-54)78-51/h3-17,35-37,41-48,50-54,63-70H,18-20H2,1-2H3,(H5-,55,56,57,58,59,60,61,62)/p+1/t35-,36-,37+,41-,42-,43-,44+,45+,46+,47+,48+,50+,51-,52+,53-/m1/s1
• InChI Key： ODYACVLCHZXDNX-DUYDLLFCSA-O
• SMILES： C1(C=C2[O+]=C(C3C=C(O)C(O)=C(O)C=3)C(O[C@@H]3O[C@@H](COC(/C=C\C4C=CC(O)=C(OC)C=4)=O)[C@@H](O)[C@H](O)[C@@H]3O[C@@H]3O[C@H](COC(/C=C/C4C=CC(O)=C(OC)C=4)=O)[C@@H](O)[C@H](O)[C@@H]3O)=CC2=C(O[C@@H]2O[C@H](CO)[C@@H](O)[C@H](O)[C@@H]2O)C=1)O

Computed Properties

• Hydrogen Bond Donor Count: 16
• Hydrogen Bond Acceptor Count: 27
• Heavy Atom Count: 81
• XLogP3: -0.801000000000001

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid 3-O-p-coumaroyl glycosides